N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine

• IUPAC Name: N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine
• InChI: InChI=1S/C15H27N5/c1-4-19-5-7-20(8-6-19)12-13(2)9-17-15-11-16-10-14(3)18-15/h10-11,13H,4-9,12H2,1-3H3,(H,17,18)
• InChI Key: AINGXCDZXHOCFO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(C)CNC2=NC(=CN=C2)C
• Molecular Formula: C15H27N5
• Molecular Weight: 277.41 g/mol

Description

N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine, also known as GSK-3 inhibitor, is a small molecule compound that has gained significant attention in the field of scientific research. This compound has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine involves the inhibition of glycogen synthase kinase-3 (N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine). N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine is a serine/threonine kinase that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine by N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine results in the activation of various signaling pathways, including the Wnt/β-catenin pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine has been shown to have various biochemical and physiological effects. Inhibition of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine by this compound has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, it has also been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models. N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine is its specificity for N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine inhibition. This specificity makes it a valuable tool for studying the role of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine in various cellular processes. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for the study of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine. One of the significant areas of research is its potential application in cancer therapy. Further studies are needed to determine the efficacy of this compound in various cancer types and to develop more potent analogs. Additionally, more research is needed to determine the potential application of this compound in the treatment of other diseases, such as diabetes and Alzheimer's disease. Finally, more studies are needed to determine the potential side effects of this compound and to develop strategies to mitigate them.

Synthesis Methods

The synthesis of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine involves a multi-step process. The first step involves the synthesis of 4-ethylpiperazine, which is then reacted with 2-methyl-3-bromopropionic acid to obtain 3-(4-ethylpiperazin-1-yl)-2-methylpropionic acid. The final step involves the reaction of 3-(4-ethylpiperazin-1-yl)-2-methylpropionic acid with 6-methylpyrazin-2-amine to obtain N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine.

Scientific Research Applications

N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine has been extensively studied for its potential therapeutic applications in various diseases. One of the significant areas of research is its application in cancer treatment. Studies have shown that N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine inhibitor can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. Additionally, N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine inhibitor has also been studied for its potential application in the treatment of diabetes and Alzheimer's disease.